3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)benzoyl]-3-methylpiperidine

• IUPAC Name: [3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-(4-imidazol-1-ylphenyl)methanone
• InChI: InChI=1S/C24H25N3O3/c1-24(14-18-3-8-21-22(13-18)30-17-29-21)9-2-11-26(15-24)23(28)19-4-6-20(7-5-19)27-12-10-25-16-27/h3-8,10,12-13,16H,2,9,11,14-15,17H2,1H3
• InChI Key: AMIRFXWWQONKRX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)C2=CC=C(C=C2)N3C=CN=C3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)benzoyl]-3-methylpiperidine is a useful research compound. Its molecular formula is C24H25N3O3 and its molecular weight is 403.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)benzoyl]-3-methylpiperidine is 403.18959167 g/mol and the complexity rating of the compound is 609. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Regiospecific Acylation Reactions

The compound displays dual reactivity, with regiospecific acylation occurring under specific conditions. This characteristic can be applied in the field of organic chemistry for the development of various organic compounds and intermediates (Hlasta, 1990).

Environmentally Friendly Catalysis

The compound's related derivatives have been used in catalysis, particularly in environmentally benign oxidation systems. This has applications in green chemistry, focusing on sustainable and less environmentally damaging chemical processes (Xiao‐Qiang Li & Chi Zhang, 2009).

Formation of Coordination Polymers

This chemical can be used in the synthesis of coordination polymers, which have potential applications in material science. These materials are of interest for their unique structural properties and potential applications in catalysis, gas storage, and separation (Qihua Zhao et al., 2002).

Antioxidant Properties

Compounds structurally similar to the given chemical have been studied for their antioxidant properties, which is crucial in pharmaceutical and food industries. These studies contribute to the development of new antioxidants (E. Akbas et al., 2018).

Antimicrobial Activity

Derivatives of this compound have been synthesized and shown to exhibit antimicrobial activity. This is significant for the development of new antibiotics and antimicrobial agents, addressing the growing issue of antibiotic resistance (A. Nasser et al., 2010).

Synthesis of Imidazolidines

The compound's framework is used in the synthesis of imidazolidines, which are important in medicinal chemistry for their biological activities. This has implications for drug discovery and development (J. Lown et al., 1969).